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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Hazard Profile
4-Nitrothiophene-2-carboxylic acid (CAS No. 13138-70-0) is a heterocyclic organic

compound that serves as a vital building block in medicinal chemistry and materials science.[1]

Its utility in the synthesis of pharmaceuticals, agrochemicals, and polymers stems from the

reactivity conferred by the nitro group and the functional versatility of the carboxylic acid moiety.

[1][2] However, these same chemical properties necessitate a thorough understanding of its

potential hazards. As a member of the nitroaromatic compound family, 4-nitrothiophene-2-
carboxylic acid requires stringent safety protocols to mitigate risks.[3] This guide provides an

in-depth analysis of its safety data, drawing from information on structurally similar compounds

and established best practices for handling nitroaromatic substances, to ensure its safe and

effective use in a research and development setting.

Chapter 1: Hazard Identification and Classification
While a specific, comprehensive Safety Data Sheet (SDS) for 4-nitrothiophene-2-carboxylic
acid is not readily available, data from analogous compounds, such as other nitrothiophene

carboxylic acid isomers and related nitroaromatic compounds, allows for a reliable estimation of

its hazard profile. The primary hazards are associated with its irritant properties and the general

risks of nitroaromatic compounds.
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Based on available data for similar compounds, 4-nitrothiophene-2-carboxylic acid is

anticipated to be classified as follows under the Globally Harmonized System (GHS):

Skin Irritation: Category 2[4][5]

Eye Irritation: Category 2/2A[4][5]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system irritation)

[4][5]

Signal Word: Warning[4][5]

Hazard Statements:

H315: Causes skin irritation.[4][5]

H319: Causes serious eye irritation.[4][5]

H335: May cause respiratory irritation.[4][5]

It is also crucial to consider the broader toxicological profile of nitroaromatic compounds, which

can include more severe chronic effects. Some nitrothiophene derivatives have demonstrated

carcinogenic activity in animal studies.[6] Therefore, treating this compound with a high degree

of caution is imperative.

Physicochemical Properties
A summary of the known physicochemical properties of 4-nitrothiophene-2-carboxylic acid is

provided in the table below.
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Property Value Source(s)

Chemical Formula C₅H₃NO₄S [1][7]

Molar Mass 173.15 g/mol [1][7]

Appearance
Typically a yellow to off-white

solid
[7]

Melting Point 195 - 199 °C [7]

Solubility in Water Poorly soluble [7]

Stability

Stable under normal

conditions, but may

decompose on heating or in

contact with strong oxidizing

agents.

[7]

Chapter 2: Exposure Control and Personal
Protection
A multi-layered approach to exposure control is essential when working with 4-nitrothiophene-
2-carboxylic acid. This involves a combination of engineering controls, administrative

procedures, and appropriate Personal Protective Equipment (PPE).

Engineering Controls
Ventilation: All handling of 4-nitrothiophene-2-carboxylic acid powder should be conducted

in a well-ventilated area.[4][5] A certified chemical fume hood is strongly recommended to

minimize inhalation of dust particles.

Eyewash Stations and Safety Showers: Facilities must be equipped with readily accessible

eyewash stations and safety showers.[4][8]

Personal Protective Equipment (PPE)
The selection of PPE is critical to prevent skin, eye, and respiratory exposure. The following

PPE is mandatory when handling 4-nitrothiophene-2-carboxylic acid:
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Eye and Face Protection: Chemical safety goggles that meet ANSI Z.87.1 standards are

required.[9] A face shield should be worn over safety glasses when there is a risk of

splashing or dust generation.[9]

Skin Protection:

Gloves: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[3][9] Gloves

should be inspected for integrity before each use and replaced immediately if

contaminated or damaged.

Lab Coat: A flame-resistant lab coat or a lab coat made of non-synthetic material (e.g.,

cotton) should be worn and kept fully buttoned.[9]

Full Coverage: Long pants and closed-toe, closed-heel shoes are mandatory.[9]

Respiratory Protection: If working outside of a fume hood or if dust generation is

unavoidable, a NIOSH-approved respirator with an appropriate particulate filter is necessary.

[5][9]
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Click to download full resolution via product page

Chapter 3: Safe Handling, Storage, and Emergency
Procedures
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Handling
Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[10]

Wash hands thoroughly after handling, even if gloves were worn.[4][5]

Avoid creating dust.[10] Use techniques such as gentle scooping or weighing on paper within

a fume hood to minimize airborne particles.

Keep containers tightly closed when not in use.[10]

Storage
Proper storage is crucial to maintain the stability of 4-nitrothiophene-2-carboxylic acid and

prevent hazardous reactions.

Location: Store in a cool, dry, and well-ventilated area.[7]

Container: Keep in a tightly sealed, properly labeled container.[7]

Incompatible Materials: Segregate from strong oxidizing agents, strong bases, and strong

acids.[7]

First-Aid Measures
In the event of exposure, immediate action is critical.

Inhalation: Remove the individual to fresh air.[4][5] If breathing is difficult or stops, provide

artificial respiration and seek immediate medical attention.[4][5]

Skin Contact: Immediately flush the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing.[4][5] Seek medical attention if irritation

persists.[5]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4][5] Remove contact lenses if present and

easy to do.[4] Seek immediate medical attention.[4]
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Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water and seek immediate

medical attention.[4]

Fire-Fighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[2][4]

Specific Hazards: Thermal decomposition can produce toxic and irritating gases, including

carbon oxides, nitrogen oxides (NOx), and sulfur oxides.[4][5]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[4][5]

Accidental Release Measures
Personal Precautions: Evacuate the area and ensure adequate ventilation.[3] Wear the

appropriate PPE as outlined in Chapter 2. Avoid breathing dust.[3]

Containment and Cleanup:

Contain the spill using an inert absorbent material such as sand or vermiculite.[3] Do not

use combustible materials like paper towels.[3]

Carefully sweep or scoop the absorbed material into a labeled, sealable hazardous waste

container.[3][5]

Clean the spill area with a suitable solvent (e.g., acetone or ethanol), followed by a

thorough wash with soap and water.[3]

Environmental Precautions: Prevent the material from entering drains, sewers, or waterways.

[4]
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Chapter 4: Stability, Reactivity, and Disposal
Stability and Reactivity

Stability: The compound is stable under recommended storage conditions.[7]

Conditions to Avoid: Avoid dust generation, exposure to heat, open flames, and other ignition

sources.[4][7]

Incompatible Materials: Strong oxidizing agents, strong bases, and strong acids.[7]

Hazardous Decomposition Products: Upon combustion or thermal decomposition, it may

produce carbon monoxide, carbon dioxide, nitrogen oxides (NOx), and sulfur oxides.[4][5]

Toxicological Information
Detailed toxicological studies on 4-nitrothiophene-2-carboxylic acid are not widely available.

However, based on its structure and the known properties of related compounds:

It is expected to cause skin, eye, and respiratory irritation upon acute exposure.[4][5]

The toxicity of thiophene-containing drugs has been a subject of study, with some derivatives

being associated with hepatotoxicity or nephrotoxicity through metabolic activation.[11]

Nitroaromatic compounds as a class are known to have potential for mutagenicity and

carcinogenicity.[6] Some nitrothiophene derivatives have shown oncogenic activity in animal

studies.[6] Therefore, chronic exposure should be strictly avoided.

Disposal Considerations
All waste containing 4-nitrothiophene-2-carboxylic acid must be treated as hazardous waste.

Waste Segregation: Do not mix with other waste streams. It should be segregated as

halogenated or nitrogenous organic waste, depending on local regulations.[3]

Containerization: Use a designated, sealed, and clearly labeled hazardous waste container.

[3] The label should include the full chemical name.[3]
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Disposal Method: Dispose of the waste through a licensed hazardous waste disposal

company, in accordance with all federal, state, and local regulations.[4][5]

Conclusion
4-Nitrothiophene-2-carboxylic acid is a valuable research chemical that can be handled

safely with the appropriate precautions. A thorough understanding of its potential hazards,

consistent use of engineering controls and personal protective equipment, and strict adherence

to safe handling and disposal protocols are paramount. By integrating the principles outlined in

this guide into standard laboratory operating procedures, researchers can mitigate the risks

associated with this compound and ensure a safe working environment.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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